Cas no 204771-74-4 (2-Ethyl-5-nitro-1,3-benzoxazole)

2-Ethyl-5-nitro-1,3-benzoxazole structure
204771-74-4 structure
Product Name:2-Ethyl-5-nitro-1,3-benzoxazole
CAS No:204771-74-4
MF:C9H8N2O3
MW:192.1714220047
MDL:MFCD03791185
CID:1027469
PubChem ID:2763576
Update Time:2025-04-20

2-Ethyl-5-nitro-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-5-nitrobenzo[d]oxazole
    • 2-Ethyl-5-nitro-1,3-benzoxazole
    • 2-ETHYL-5-NITROBENZOXAZOLE
    • DTXSID30377030
    • STL355340
    • MFCD03791185
    • FERFKXKLCUEJPW-UHFFFAOYSA-N
    • SCHEMBL8139921
    • AC5384
    • Benzoxazole, 2-ethyl-5-nitro-
    • 1W-0930
    • SY018756
    • DA-17654
    • 204771-74-4
    • CS-0313256
    • AKOS005070135
    • MDL： MFCD03791185
    • Inchi： 1S/C9H8N2O3/c1-2-9-10-7-5-6(11(12)13)3-4-8(7)14-9/h3-5H,2H2,1H3
    • InChI Key： FERFKXKLCUEJPW-UHFFFAOYSA-N
    • SMILES： O1C(CC)=NC2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 192.05300
  • Monoisotopic Mass: 192.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 71.85000
  • LogP: 2.82160

2-Ethyl-5-nitro-1,3-benzoxazole Security Information

2-Ethyl-5-nitro-1,3-benzoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethyl-5-nitro-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM156748-10g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4 95%
10g
 $289 2021-06-08
Fluorochem
068812-1g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4 97%
1g
 ￡40.00 2022-03-01
Apollo Scientific
OR60171-1g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4
1g
 £37.00 2023-09-02
TRC
E027725-250mg
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4
250mg
 $ 110.00 2022-06-05
TRC
E027725-500mg
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4
500mg
 $ 185.00 2022-06-05
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY018756-5g
2-Ethyl-5-nitrobenzoxazole
 204771-74-4 ≥95%
5g
 ¥5500.00 2025-04-16
Chemenu
CM156748-1g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4 95%
1g
 $*** 2023-03-31
Chemenu
CM156748-5g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4 95%
5g
 $*** 2023-03-31
abcr
AB159062-1 g
2-Ethyl-5-nitro-1,3-benzoxazole
 204771-74-4
1 g
 €83.80 2023-07-20
Alichem
A081000508-10g
2-Ethyl-5-nitrobenzo[d]oxazole
 204771-74-4 98%
10g
 $459.01 2023-09-02

2-Ethyl-5-nitro-1,3-benzoxazole Production Method

2-Ethyl-5-nitro-1,3-benzoxazole Related Literature

Related Categories

204771-74-4 (2-Ethyl-5-nitro-1,3-benzoxazole) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd